Cas no 713526-59-1 (3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine)
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine
- 6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridin-3-ol
- ISTKQVXMPAEOKX-UHFFFAOYSA-N
- SY225950
- 6-(8-hydroxy-1,4-dioxaspiro[4.5]dec-8-yl)pyridin-3-ol
-
- MDL: MFCD31619540
- Inchi: 1S/C13H17NO4/c15-10-1-2-11(14-9-10)12(16)3-5-13(6-4-12)17-7-8-18-13/h1-2,9,15-16H,3-8H2
- InChI Key: ISTKQVXMPAEOKX-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])([H])OC21C([H])([H])C([H])([H])C(C1C([H])=C([H])C(=C([H])N=1)O[H])(C([H])([H])C2([H])[H])O[H]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 293
- Topological Polar Surface Area: 71.8
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225950-0.25g |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine |
713526-59-1 | ≥95% | 0.25g |
¥1050.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225950-1g |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine |
713526-59-1 | ≥95% | 1g |
¥2360.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225950-5g |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine |
713526-59-1 | ≥95% | 5g |
¥6350.00 | 2025-04-13 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225950-10g |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine |
713526-59-1 | ≥95% | 10g |
¥11000.00 | 2025-04-13 | |
| abcr | AB533363-250 mg |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine; . |
713526-59-1 | 250MG |
€259.80 | 2023-07-11 | ||
| abcr | AB533363-1 g |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine; . |
713526-59-1 | 1g |
€517.20 | 2023-07-11 | ||
| abcr | AB533363-5 g |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine; . |
713526-59-1 | 5g |
€1,245.50 | 2022-08-31 | ||
| Chemenu | CM327913-25g |
6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridin-3-ol |
713526-59-1 | 95%+ | 25g |
$3437 | 2023-02-16 | |
| eNovation Chemicals LLC | D685768-0.25g |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine |
713526-59-1 | 95% | 0.25g |
$140 | 2024-07-20 | |
| eNovation Chemicals LLC | D685768-1g |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine |
713526-59-1 | 95% | 1g |
$320 | 2024-07-20 |
3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine
Introduction to 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine and Its Significance in Modern Chemical Biology
The compound with the CAS number 713526-59-1, identified as 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine, represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate spirocyclic structure and hydroxyl functional groups, has garnered attention due to its unique chemical properties and biological relevance.
In recent years, the field of chemical biology has witnessed significant advancements in the development of small molecules that can modulate biological pathways. The structural motif of 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine includes a pyridine ring connected to a dioxaspirocycle, which is a rare structural feature that contributes to its distinct pharmacological profile. This spirocyclic dioxane moiety is particularly noteworthy, as it introduces rigidity to the molecule while allowing for conformational flexibility, which can be exploited in drug design.
The presence of multiple hydroxyl groups in the molecule enhances its solubility and reactivity, making it a valuable scaffold for further derivatization. Such modifications can lead to the development of novel compounds with enhanced bioactivity. The pyridine ring, a common pharmacophore in medicinal chemistry, further underscores the potential of this compound as a lead molecule for therapeutic intervention.
Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit unique binding interactions with biological targets due to their constrained yet flexible structures. The spiro[4.5]decan-8-one core of 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine has been shown to interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in biological systems.
The hydroxyl groups at positions 3 and 8 further enhance the compound's reactivity, allowing for diverse chemical modifications such as etherification or esterification. These modifications can be tailored to optimize pharmacokinetic properties, including solubility, metabolic stability, and target specificity. The ability to fine-tune these properties makes 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine a promising candidate for further exploration in medicinal chemistry.
In the context of modern drug discovery, computational methods play a crucial role in identifying and optimizing lead compounds. Molecular modeling techniques have been employed to predict the binding affinity of 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine to various biological targets. These studies have revealed potential interactions with enzymes involved in metabolic pathways and receptors associated with neurological disorders.
The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the spirocyclic core while introducing the necessary functional groups at specific positions. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in achieving this goal.
The biological activity of 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine has been preliminarily evaluated through in vitro assays. These studies have shown promising results regarding its ability to modulate specific biological pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress.
Future research directions include exploring the pharmacological profile of derivatives of this compound through structure-based drug design. By leveraging computational tools and experimental data, researchers aim to identify analogs with improved potency and selectivity. Additionally, investigating the mechanism of action will provide insights into how this compound interacts with biological targets at the molecular level.
The development of novel therapeutic agents relies heavily on understanding the relationship between molecular structure and biological activity. The unique features of 3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine, including its spirocyclic dioxane core and multiple hydroxyl groups, make it an intriguing candidate for further exploration in chemical biology and drug discovery.
In conclusion,3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine (CAS no 713526-59-1) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential biological activity. Ongoing research efforts are aimed at elucidating its pharmacological properties and developing novel derivatives with enhanced therapeutic efficacy.
713526-59-1 (3-Hydroxy-6-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)